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Compound of Interest

Compound Name: Pyridine-2,6-diethanol

Cat. No.: B085852

An In-depth Technical Guide to Pyridine-2,6-
diethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of Pyridine-2,6-diethanol. Intended for a scientific audience, this document
consolidates available data on the compound's molecular characteristics. It is important to note
that while general synthetic strategies for pyridine derivatives are well-established, specific,
detailed experimental protocols for Pyridine-2,6-diethanol are not widely documented in
publicly available literature. Similarly, information regarding its specific biological activities and
signaling pathways is limited. This guide serves as a foundational resource, presenting the
known data and highlighting areas for potential future investigation.

Core Molecular and Physicochemical Properties

Pyridine-2,6-diethanol is a pyridine derivative with two ethanol substituents at the 2 and 6
positions of the pyridine ring. Its fundamental properties are summarized below.

Quantitative Data Summary

The following table outlines the key quantitative data for Pyridine-2,6-diethanol.
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Property Value Source
Molecular Formula C9H13NO2 PubChem[1]
Molecular Weight 167.20 g/mol PubChem[1]
IUPAC Name )2”'][;3{;:3(1roxyethyl)pyridin'z' PubChem[1]
CAS Number 1077-36-7 Alfa Chemistry[2]
Density 1.166 g/cm3 Alfa Chemistry[2]
Boiling Point 307°C at 760 mmHg Alfa Chemistry[2]
Flash Point 139.5°C Alfa Chemistry[2]
Canonical SMILES C1=CC(=NC(=C1)Cco)cco Alfa Chemistry[2]
InChl Key VSZWBJJFJGROCO- PubChem[1]
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Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of Pyridine-2,6-
diethanol are not readily available in the surveyed scientific literature. However, the synthesis
of pyridine derivatives is a well-established area of organic chemistry. General approaches
often involve the functionalization of a pre-existing pyridine ring or the construction of the
pyridine ring itself through condensation reactions.

It is important to distinguish Pyridine-2,6-diethanol from the more extensively documented
compound, 2,6-Pyridinedimethanol (CAS: 1195-59-1). While structurally similar, 2,6-
Pyridinedimethanol possesses hydroxymethyl groups instead of hydroxyethyl groups. For 2,6-
Pyridinedimethanol, detailed synthetic protocols exist, such as the reduction of 2,6-
pyridinedicarboxylic acid or its esters. A common method involves the oxidation of 2,6-lutidine
to 2,6-pyridinedicarboxylic acid, followed by reduction using a system like sodium borohydride
and iodine to yield 2,6-pyridinedimethanol.

A logical, though currently undocumented, synthetic route to Pyridine-2,6-diethanol could
potentially involve the use of starting materials with the required two-carbon chain length for the
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ethanol side chains.

Biological Activity and Signaling Pathways

There is a significant lack of specific data in the public domain regarding the biological activity
and associated signaling pathways of Pyridine-2,6-diethanol. The broader class of pyridine
derivatives, however, is of great interest in medicinal chemistry and drug development. Pyridine
scaffolds are present in numerous FDA-approved drugs and are known to exhibit a wide range
of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory
properties. The nitrogen atom in the pyridine ring can participate in hydrogen bonding and other
interactions with biological targets, making it a valuable pharmacophore.

Given the structural features of Pyridine-2,6-diethanol, specifically the two hydroxyethyl
groups, it could potentially act as a ligand for metal ions or participate in hydrogen bonding with
biological macromolecules. However, without experimental data, any discussion of its biological
role remains speculative.

Mandatory Visualizations

As no specific signaling pathways or complex experimental workflows for Pyridine-2,6-
diethanol were found, a diagram of its molecular structure is provided below to fulfill the
visualization requirement.

Figure 1: Molecular structure of Pyridine-2,6-diethanol.

Applications in Research and Drug Development

While specific applications for Pyridine-2,6-diethanol are not detailed in the available
literature, its structural motifs suggest potential areas of interest for researchers. As a bidentate
or tridentate ligand, it could be used in coordination chemistry to form complexes with various
metal ions. Such complexes can have applications in catalysis, materials science, and as
therapeutic or diagnostic agents.

In the context of drug development, the pyridine core is a well-established scaffold. The
hydroxyethyl side chains could be modified to introduce other functional groups, allowing for
the creation of a library of compounds for screening against various biological targets. The
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alcohol functionalities also offer handles for conjugation to other molecules, such as polymers
or targeting moieties.

Conclusion

Pyridine-2,6-diethanol is a distinct chemical entity with a defined molecular formula and
weight. While its basic physicochemical properties are known, there is a notable absence of in-
depth research on its synthesis, biological activity, and potential applications in the public
domain. This guide provides the currently available information and underscores the
opportunity for further research to explore the potential of this compound in various scientific
disciplines, from materials science to medicinal chemistry. Researchers are encouraged to
clearly distinguish this compound from the more thoroughly investigated 2,6-
Pyridinedimethanol to ensure clarity in future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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